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Compound of Interest |

Compound Name: 2-Methyl-N-tosylbenzamide
CAS No.: 146448-53-5
Cat. No.: B129854
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic techniques used
to characterize the chemical structure of 2-Methyl-N-tosylbenzamide. While a complete,
published dataset for this specific molecule is not readily available, this document outlines the
standard experimental protocols and expected data for Nuclear Magnetic Resonance (NMR)
spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The information herein
is compiled from established methodologies for the analysis of similar organic compounds.

Chemical Structure

IUPAC Name: 2-Methyl-N-(4-methylphenyl)sulfonylbenzamide Molecular Formula: C1sH1sNOsS
Molecular Weight: 289.35 g/mol

Spectroscopic Data Summary

The following tables summarize the expected spectroscopic data for 2-Methyl-N-
tosylbenzamide based on the analysis of its chemical structure and data from analogous
compounds.
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Table 1: Predicted *H NMR Spectroscopic Data (CDClIs,

400 MH?z)

Chemical Shift (6, . . .

Multiplicity Integration Assignment
ppm)
~80-7.8 d 2H Ar-H (ortho to SO2)
~76-7.2 m 6H Ar-H
~24 S 3H Ar-CHs (tosyl)
~2.3 S 3H Ar-CHs (benzoyl)
~9.0-10.0 brs 1H N-H

Table 2: Predicted **C NMR Spectroscopic Data (CDCls,

100 MHz)
Chemical Shift (6, ppm) Assignment
~165-170 C=0
~ 144 Ar-C (ipso, SOz2)
~138 - 125 Ar-C
~21.5 Ar-CHs (tosyl)
~19.5 Ar-CHs (benzoyl)

Table 3: Predicted IR Spectroscopic Data

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129854?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Wavenumber (cm~?) Intensity Assignment

~ 3300 Medium N-H Stretch

~ 3100 - 3000 Medium Aromatic C-H Stretch

~ 1680 Strong C=0 Stretch (Amide I)

~ 1540 Medium N-H Bend (Amide II)

- 1350 & 1160 Strong S=0 Asymmetric & Symmetric

Stretch

Table 4: Predicted Mass Spectrometry Data

mlz Interpretation

289 [M]* (Molecular lon)
134 [M - C7H7SO2]*

119 [CeH7O]*

91 [C7H7]*

Experimental Protocols

The following sections detail the standard methodologies for obtaining the spectroscopic data

presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about

the carbon-hydrogen framework of a molecule.

Sample Preparation:

o Approximately 10-20 mg of 2-Methyl-N-tosylbenzamide is accurately weighed and

dissolved in about 0.7 mL of a deuterated solvent, typically deuterated chloroform (CDCIs).

e The solution is transferred to a 5 mm NMR tube.
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o A small amount of tetramethylsilane (TMS) may be added as an internal standard for
chemical shift referencing (6 = 0.00 ppm).

Instrumentation and Data Acquisition:
e Instrument: A 400 MHz (or higher field) NMR spectrometer.

e 1H NMR: The proton NMR spectrum is acquired with a sufficient number of scans to achieve
a good signal-to-noise ratio. Key parameters include pulse width, acquisition time, and
relaxation delay.

e 13C NMR: The carbon-13 NMR spectrum is typically acquired using a proton-decoupled pulse
sequence to simplify the spectrum to single lines for each unique carbon atom. A larger
number of scans is required due to the low natural abundance of 13C.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation.

Sample Preparation (Attenuated Total Reflectance - ATR):

» Asmall amount of the solid 2-Methyl-N-tosylbenzamide is placed directly onto the ATR
crystal.

e Pressure is applied to ensure good contact between the sample and the crystal.
Instrumentation and Data Acquisition:

e Instrument: A Fourier-Transform Infrared (FT-IR) spectrometer equipped with an ATR
accessory.

o Measurement: The spectrum is typically recorded over the range of 4000 to 400 cm~1. A
background spectrum of the empty ATR crystal is recorded first and automatically subtracted
from the sample spectrum.

Mass Spectrometry (MS)
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Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions,
providing information about the molecular weight and fragmentation pattern of a molecule.

Sample Preparation and lonization:

o Adilute solution of 2-Methyl-N-tosylbenzamide is prepared in a suitable volatile solvent
(e.g., methanol or acetonitrile).

e The sample is introduced into the mass spectrometer, often via direct infusion or coupled
with a chromatographic technique like Gas Chromatography (GC) or Liquid Chromatography
(LC).

» Electron Impact (El) or Electrospray lonization (ESI) are common methods to generate the
molecular ions and fragment ions.

Instrumentation and Data Analysis:
e Instrument: A high-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap).

e Analysis: The instrument separates the ions based on their mass-to-charge ratio (m/z). The
resulting mass spectrum shows the relative abundance of each ion. High-resolution mass
spectrometry (HRMS) can be used to determine the exact molecular formula.

Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for the synthesis and spectroscopic
characterization of an organic compound like 2-Methyl-N-tosylbenzamide.
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Caption: Workflow for Synthesis and Spectroscopic Characterization.

» To cite this document: BenchChem. [Spectroscopic Analysis of 2-Methyl-N-tosylbenzamide:
A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129854/docs#spectroscopic-analysis-of-2-methyl-n-
tosylbenzamide-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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